Cas no 26790-93-2 (Lanost-7-ene-3,23,25-triol,21,24-epoxy-, (3a,13a,14b,17a,20S,23R,24R)-)
26790-93-2 structure
Product Name:Lanost-7-ene-3,23,25-triol,21,24-epoxy-, (3a,13a,14b,17a,20S,23R,24R)-
CAS No:26790-93-2
MF:C30H50O4
MW:474.715610027313
CID:265847
PubChem ID:441684
Update Time:2025-04-19
Lanost-7-ene-3,23,25-triol,21,24-epoxy-, (3a,13a,14b,17a,20S,23R,24R)- Chemical and Physical Properties
Names and Identifiers
-
- Lanost-7-ene-3,23,25-triol,21,24-epoxy-, (3a,13a,14b,17a,20S,23R,24R)-
- SAPELIN A
- (23R,24R)-21,24-Epoxy-5α-tirucall-7-ene-3α,23,25-triol
- ZFV6F6BQ67
- (2R, 3R, 5S)-5-[(3R, 5R, 9R, 10R, 13S, 14S, 17S)-3-hydroxy-4, 4, 10, 13, 14-pentamethyl-2, 3, 5, 6, 9, 11, 12, 15, 16, 17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-(2-hydroxypropan-2-yl)oxan-3-ol
- AKOS040753923
- CHEBI:9025
- (23R,24R)-21,24-Epoxy-5
- (3alpha,13alpha,14beta,17alpha,20S,23R,24R)-21,24-Epoxylanost-7-ene-3,23,25-triol
- A-tirucall-7-ene-3
- (2R,3R,5S)-5-[(3R,5R,9R,10R,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-(2-hydroxypropan-2-yl)oxan-3-ol
- A,23,25-triol
- 26790-93-2
- C08634
- Q27108219
- DTXSID701165115
- NSC-270046
- NSC270046
- NCI60_002203
- Compound NP-021291
- AKOS040737845
- CHEMBL1992522
-
- Inchi： 1S/C30H50O4/c1-26(2)23-9-8-21-20(28(23,5)13-12-24(26)32)11-15-29(6)19(10-14-30(21,29)7)18-16-22(31)25(34-17-18)27(3,4)33/h8,18-20,22-25,31-33H,9-17H2,1-7H3/t18-,19+,20+,22-,23+,24-,25-,28-,29+,30-/m1/s1
- InChI Key： YHJGJKRPDMVIKU-YXSNRNNOSA-N
- SMILES： O1[C@@H](C(C)(C)O)[C@@H](C[C@H](C1)[C@@H]1CC[C@]2(C)C3=CC[C@H]4C(C)(C)[C@@H](CC[C@]4(C)[C@H]3CC[C@]21C)O)O
Computed Properties
- Exact Mass: 474.37100
- Monoisotopic Mass: 474.37091007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 847
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.92000
- LogP: 5.48940
Lanost-7-ene-3,23,25-triol,21,24-epoxy-, (3a,13a,14b,17a,20S,23R,24R)- Related Literature
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W. R. Chan,D. R. Taylor,T. Yee J. Chem. Soc. C 1970 311
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2. Triterpenoids from Entandrophragma cylindricum sprague. Part II. The structures of sapelins C, D, E, and FW. R. Chan,D. R. Taylor,T. H. Yee J. Chem. Soc. C 1971 2662
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3. Stereochemistry of sapelin B; correlation with sapelin D. Anomalies in the use of shift reagents for determining the absolute configurations of α-glycolsCarlyle W. Lyons,David R. Taylor J. Chem. Soc. Chem. Commun. 1976 647
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4. The stereochemistry of melianone and sapelin F: correlation with bourjotinolone ACarlyle W. Lyons,David R. Taylor J. Chem. Soc. Chem. Commun. 1975 517
-
5. Chemistry of the meliacins (limonoids). The structure of melianin A, a new protomeliacin from Melia azedarachJoseph I. Okogun,Christopher O. Fakunle,Donald E. U. Ekong,Joseph D. Connolly J. Chem. Soc. Perkin Trans. 1 1975 1352
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